![molecular formula C11H14O2S B2456394 4-[4-(Methylsulfanyl)phenyl]butanoic acid CAS No. 116174-33-5](/img/structure/B2456394.png)
4-[4-(Methylsulfanyl)phenyl]butanoic acid
Cat. No. B2456394
Key on ui cas rn:
116174-33-5
M. Wt: 210.29
InChI Key: IFWFPNDGJSIBFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:1][S:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][CH2:10][CH2:11][C:12](=[O:13])[OH:14])[cH:7][cH:8]1.[OH2:15]>>[CH3:1][S:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][cH:8]1)[CH2:9][CH2:10][CH2:11][C:12]2=[O:14]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSc1ccc(CCCC(=O)O)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CSc1ccc2c(c1)C(=O)CCC2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
